2-chloro-N-(2,4,5-trifluorophenyl)acetamide

• IUPAC Name: 2-chloro-N-(2,4,5-trifluorophenyl)acetamide
• InChI: InChI=1S/C8H5ClF3NO/c9-3-8(14)13-7-2-5(11)4(10)1-6(7)12/h1-2H,3H2,(H,13,14)
• InChI Key: PDMSXDUFJXGAAY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)F)NC(=O)CCl
• Molecular Formula: C8H5ClF3NO
• DSSTOX Substance ID: DTXSID201246758
• Molecular Weight: 223.58 g/mol
• CAS RN: 885267-45-8

Description

2-chloro-N-(2,4,5-trifluorophenyl)acetamide is a chemical compound with the molecular formula C8H5ClF3NO. It has a molecular weight of 223.58. This compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for 2-chloro-N-(2,4,5-trifluorophenyl)acetamide is 1S/C8H5ClF3NO/c9-3-8(14)13-7-2-5(11)4(10)1-6(7)12/h1-2H,3H2,(H,13,14). This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-chloro-N-(2,4,5-trifluorophenyl)acetamide is a solid compound. It has a melting point range of 111.5 - 112.5°C.

Scientific Research Applications

Crystal Structure Analysis

• Molecular Orientation and Intermolecular Interactions

  Studies have shown that in compounds similar to 2-chloro-N-(2,4,5-trifluorophenyl)acetamide, different aromatic rings demonstrate specific orientations and angles, influencing the crystal structure through various intermolecular interactions such as hydrogen bonding (Saravanan et al., 2016). These structural details are essential in understanding the physical properties and potential applications of these compounds.

• X-Ray Crystallography and Solvatochromic Effects

  The crystal structure of similar compounds provides insights into intramolecular hydrogen bonding and intermolecular interactions. These substances exhibit solvatochromic effects, changing color based on the solvent's polarity, which could be crucial for developing sensitive chemical sensors or molecular switches (Jansukra et al., 2021).

Potential Pesticide Applications

• Derivatives as Pesticides: Some derivatives of N-aryl-2,4-dichlorophenoxyacetamide, a class to which 2-chloro-N-(2,4,5-trifluorophenyl)acetamide belongs, have been characterized and identified as potential pesticides. This indicates possible applications in agriculture for pest control (Olszewska et al., 2008).

Non-Linear Optical Properties

• Hyperpolarizabilities and NLO Properties: The study of N-[2,4,5-Trichlorophenyl] acetamide, a related compound, in terms of its hyperpolarizabilities and non-linear optical (NLO) properties, provides insights into the potential use of such compounds in optical materials and photonic devices. These characteristics are crucial for applications in telecommunications and laser technology (Jotani & Baldaniya, 2013).

Antiviral and Antiapoptotic Effects

• Therapeutic Applications in Viral Infections: Analogous compounds have shown significant antiviral and antiapoptotic effects in vitro, suggesting potential therapeutic applicationsin treating viral infections like Japanese encephalitis. This points towards its possible use in developing antiviral drugs (Ghosh et al., 2008).

Quantum Mechanical and Spectroscopic Studies

• Molecular Structure and Properties Analysis: Quantum chemical calculations and spectroscopic studies on similar compounds help understand their conformation, electronic properties, and interactions. This knowledge is vital for designing new molecules with desired properties for various applications, including pharmaceuticals and materials science (Choudhary et al., 2014).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. These codes indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.